Cas no 2624137-49-9 (4-decyl(nitroso)aminobutanoic acid)
4-decyl(nitroso)aminobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[decyl(nitroso)amino]butanoic acid
- 2624137-49-9
- EN300-27751832
- 4-decyl(nitroso)aminobutanoic acid
-
- Inchi: 1S/C14H28N2O3/c1-2-3-4-5-6-7-8-9-12-16(15-19)13-10-11-14(17)18/h2-13H2,1H3,(H,17,18)
- InChI Key: SUCXSABIKJWEQB-UHFFFAOYSA-N
- SMILES: O=NN(CCCC(=O)O)CCCCCCCCCC
Computed Properties
- Exact Mass: 272.20999276g/mol
- Monoisotopic Mass: 272.20999276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 13
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 70Ų
4-decyl(nitroso)aminobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27751832-1g |
4-[decyl(nitroso)amino]butanoic acid |
2624137-49-9 | 1g |
$1100.0 | 2023-09-09 | ||
| Enamine | EN300-27751832-5g |
4-[decyl(nitroso)amino]butanoic acid |
2624137-49-9 | 5g |
$3189.0 | 2023-09-09 | ||
| Enamine | EN300-27751832-10g |
4-[decyl(nitroso)amino]butanoic acid |
2624137-49-9 | 10g |
$4729.0 | 2023-09-09 | ||
| Enamine | EN300-27751832-0.05g |
4-[decyl(nitroso)amino]butanoic acid |
2624137-49-9 | 95.0% | 0.05g |
$924.0 | 2025-03-19 | |
| Enamine | EN300-27751832-0.1g |
4-[decyl(nitroso)amino]butanoic acid |
2624137-49-9 | 95.0% | 0.1g |
$968.0 | 2025-03-19 | |
| Enamine | EN300-27751832-0.25g |
4-[decyl(nitroso)amino]butanoic acid |
2624137-49-9 | 95.0% | 0.25g |
$1012.0 | 2025-03-19 | |
| Enamine | EN300-27751832-0.5g |
4-[decyl(nitroso)amino]butanoic acid |
2624137-49-9 | 95.0% | 0.5g |
$1056.0 | 2025-03-19 | |
| Enamine | EN300-27751832-1.0g |
4-[decyl(nitroso)amino]butanoic acid |
2624137-49-9 | 95.0% | 1.0g |
$1100.0 | 2025-03-19 | |
| Enamine | EN300-27751832-2.5g |
4-[decyl(nitroso)amino]butanoic acid |
2624137-49-9 | 95.0% | 2.5g |
$2155.0 | 2025-03-19 | |
| Enamine | EN300-27751832-5.0g |
4-[decyl(nitroso)amino]butanoic acid |
2624137-49-9 | 95.0% | 5.0g |
$3189.0 | 2025-03-19 |
4-decyl(nitroso)aminobutanoic acid Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 4-decyl(nitroso)aminobutanoic acid
Introduction to 4-Decyl(nitroso)aminobutanoic Acid (CAS No. 2624137-49-9)
4-Decyl(nitroso)aminobutanoic acid, with the CAS number 2624137-49-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of nitroso compounds, which are known for their unique chemical properties and potential biological activities. The structure of 4-decyl(nitroso)aminobutanoic acid includes a long alkyl chain and a nitroso group, making it a versatile molecule with potential applications in various therapeutic areas.
The chemical structure of 4-decyl(nitroso)aminobutanoic acid can be represented as follows: C18H37N3O3. The presence of the long alkyl chain (C10H21) and the nitroso group (NO) imparts specific physical and chemical properties to this compound. These properties include solubility, stability, and reactivity, which are crucial for its potential use in drug development.
In recent years, nitroso compounds have been extensively studied for their biological activities, particularly in the context of nitric oxide (NO) release. Nitric oxide is a key signaling molecule involved in various physiological processes, including vasodilation, neurotransmission, and immune response. The ability of 4-decyl(nitroso)aminobutanoic acid to release NO makes it a promising candidate for the development of new therapeutic agents.
4-Decyl(nitroso)aminobutanoic acid has been evaluated in several preclinical studies for its potential therapeutic applications. One notable area of research is its use in cardiovascular diseases. Studies have shown that this compound can effectively induce vasodilation, which can help in the treatment of conditions such as hypertension and coronary artery disease. Additionally, the compound's ability to modulate nitric oxide levels may also have implications for treating conditions related to endothelial dysfunction.
Beyond cardiovascular applications, 4-decyl(nitroso)aminobutanoic acid has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated its potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. The anti-inflammatory properties of this compound could make it a valuable addition to existing treatment regimens.
In the realm of neuroscience, 4-decyl(nitroso)aminobutanoic acid has been investigated for its effects on neurotransmission and neuroprotection. Nitric oxide plays a crucial role in synaptic plasticity and neuronal function. Research has suggested that this compound may enhance cognitive function and protect against neurodegenerative diseases by modulating nitric oxide levels in the brain.
The safety profile of 4-decyl(nitroso)aminobutanoic acid is another important aspect that has been explored in preclinical studies. Initial toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects.
In conclusion, 4-decyl(nitroso)aminobutanoic acid (CAS No. 2624137-49-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in various medical fields. Ongoing research continues to uncover new insights into its mechanisms of action and potential benefits, paving the way for its future use in clinical settings.
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